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Compound of Interest

Compound Name: (+/-)-Propionylcarnitine chloride

CAS No.: 18828-58-5

Cat. No.: B1662241

Get Quote

Executive Summary
(+/-)-Propionylcarnitine chloride (PLC) represents a distinct class of metabolic modulators

known as acylcarnitines. Unlike L-carnitine, which primarily facilitates long-chain fatty acid

transport, PLC possesses a pharmacologically active propionyl moiety. Its therapeutic efficacy

stems from a synergistic dual mechanism:

Mitochondrial Anaplerosis: Direct replenishment of Tricarboxylic Acid (TCA) cycle

intermediates via succinyl-CoA, bypassing the rate-limiting citrate synthase step during

ischemia.

Endothelial Coupling: Activation of the PI3K/Akt/eNOS axis and simultaneous

downregulation of NADPH oxidase (Nox4), restoring nitric oxide (NO) bioavailability.

Chemical Identity & Stereochemical Considerations
Compound: (+/-)-Propionylcarnitine chloride Role: Anaplerotic agent and endothelial

modulator.
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The Racemic vs. Enantiomeric Distinction
While the racemic mixture (+/-) is often used in chemical synthesis or early-stage screening,

the L-enantiomer (L-PLC) is the physiological effector.

L-PLC: Recognized by Carnitine Acetyltransferase (CrAT) and Carnitine Palmitoyltransferase

(CPT); actively transported into the mitochondrial matrix.

D-PLC: Not a substrate for mitochondrial transport enzymes; may act as a competitive

inhibitor of L-carnitine uptake.

Therapeutic Implication: In drug development, the pure L-form is preferred to maximize

bioavailability and minimize competitive inhibition at the OCTN2 transporter.

Primary Metabolic Targets: Mitochondrial
Anaplerosis
The defining characteristic of PLC is its ability to energize ischemic tissue independent of

oxygen-heavy fatty acid oxidation.

Target A: The Succinyl-CoA Anaplerotic Flux
In ischemic conditions, Acetyl-CoA cannot enter the TCA cycle efficiently due to the inhibition of

citrate synthase. PLC bypasses this blockade.

Mechanism: PLC is transported into the mitochondria and converted to Propionyl-CoA by

CrAT.

Pathway: Propionyl-CoA

Methylmalonyl-CoA

Succinyl-CoA.

Outcome: Succinyl-CoA enters the TCA cycle downstream of the block, allowing ATP

generation to continue via substrate-level phosphorylation (Succinyl-CoA synthetase) and

maintaining electron flow to Complex II.
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Target B: Pyruvate Dehydrogenase Complex (PDH)
PLC acts as a "CoA Trap" scavenger, modulating the Acetyl-CoA/CoA ratio.

The Problem: Ischemia leads to Acetyl-CoA accumulation, which inhibits PDH, stalling

glucose oxidation and causing lactate buildup (acidosis).

The PLC Solution: PLC transfers its propionyl group to CoA, but also facilitates the export of

acetyl groups out of the mitochondria as acetylcarnitine. This liberates free CoA.

Result: Increased free CoA relieves PDH inhibition, restoring glucose oxidation and reducing

lactate production.

Visualization: Mitochondrial Anaplerosis Pathway
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Caption: PLC enters the mitochondrial matrix, converting to Succinyl-CoA to fuel the TCA cycle

(Green) while liberating Free CoA to unblock PDH (Red/Grey), restoring glucose oxidation.

Vascular Targets: Endothelial Signal Transduction
Beyond metabolism, PLC acts as a potent signaling molecule in the vascular endothelium,

targeting NO synthesis and oxidative stress.

Target C: eNOS via the PI3K/Akt Axis
PLC does not just provide substrate; it activates a specific kinase cascade.[1]

Initiation: PLC activates AMP-activated protein kinase (AMPK).

Transduction: AMPK phosphorylates Src, which recruits PI3K.

Effector: PI3K activates Akt, which phosphorylates eNOS at Ser1177.

Result: Increased NO production, leading to vasodilation and improved microcirculation.

Target D: NADPH Oxidase 4 (Nox4) Downregulation
Oxidative stress in vasculopathy is often driven by Nox4.[2]

Mechanism: PLC reduces the expression of Nox4.

Impact: Lower superoxide (

) levels prevent the scavenging of NO (preventing peroxynitrite formation). This improves
"NO coupling," ensuring that the NO produced is bioavailable for vasodilation.

Visualization: Endothelial Signaling
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Click to download full resolution via product page

Caption: PLC drives vasodilation via the AMPK/Akt/eNOS pathway (Green) while

simultaneously inhibiting Nox4-mediated ROS generation (Red), preventing NO degradation.

Experimental Validation Protocols
To validate these targets in a drug development context, the following self-validating protocols

are recommended.

Protocol A: Mitochondrial Flux Analysis (Seahorse XF)
Objective: Distinguish between fatty acid oxidation and PLC-driven anaplerosis. System:

Isolated Rat Heart Mitochondria or C2C12 Myoblasts.
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Step Action Rationale (Causality)

1 Permeabilization

Use Plasma Membrane

Permeabilizer (PMP) to allow

direct substrate access to

mitochondria without

transporter limitations.

2 Substrate Loading

Group A: Palmitoyl-carnitine

(Fatty Acid control).Group B:

Propionyl-L-carnitine +

Malate.Group C: Pyruvate

(PDH control).

3 State 3 Induction

Inject ADP (saturation levels).

Measure Oxygen Consumption

Rate (OCR).

4 Inhibition Check
Inject Rotenone (Complex I

inhibitor).

5 Validation

PLC-driven respiration should

persist partially despite

Rotenone if entering via

Succinyl-CoA (Complex II),

whereas Pyruvate-driven

respiration will cease. This

confirms the anaplerotic entry

point.

Protocol B: Endothelial NO Bioavailability Assay
Objective: Confirm eNOS coupling and ROS reduction. System: Human Umbilical Vein

Endothelial Cells (HUVECs).[3]

Culture: Serum-starve HUVECs for 4 hours to basalize kinase activity.

Treatment: Incubate with PLC (1 mM) for 30 mins.
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Control: Vehicle.

Negative Control: L-NAME (eNOS inhibitor) pre-treatment.

Detection: Load cells with DAF-FM Diacetate (NO probe) and MitoSOX (Superoxide probe).

Quantification: Flow cytometry or Confocal Microscopy.

Success Criteria: PLC treatment must show increased DAF-FM fluorescence and decreased

MitoSOX fluorescence compared to vehicle. The effect must be abolished by L-NAME.

Clinical Translation & References
Therapeutic Window:

Peripheral Arterial Disease (PAD): PLC improves Maximum Walking Distance (MWD) by

fueling ischemic muscle (anaplerosis) and dilating collateral vessels (eNOS).

Heart Failure: Improves ejection fraction by enhancing myocardial energy efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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